Cas no 2228176-42-7 (3-(1-methyl-1H-imidazol-4-yl)methylpiperidin-3-ol)

• Product Name: 3-(1-methyl-1H-imidazol-4-yl)methylpiperidin-3-ol
• CAS No: 2228176-42-7
• MF: C₁₀H₁₇N₃O
• MW: 195.261482000351
• CID: 6126279
• PubChem ID: 165626675
• Update Time: 2025-07-25

3-(1-methyl-1H-imidazol-4-yl)methylpiperidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(1-methyl-1H-imidazol-4-yl)methylpiperidin-3-ol
• EN300-1788316
• 2228176-42-7
• 3-[(1-methyl-1H-imidazol-4-yl)methyl]piperidin-3-ol

• Inchi： 1S/C10H17N3O/c1-13-6-9(12-8-13)5-10(14)3-2-4-11-7-10/h6,8,11,14H,2-5,7H2,1H3
• InChI Key： DBILDZZFMMVZGP-UHFFFAOYSA-N
• SMILES： OC1(CC2=CN(C)C=N2)CNCCC1

Computed Properties

• Exact Mass: 195.137162174g/mol
• Monoisotopic Mass: 195.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 50.1Ų

Additional information on 3-(1-methyl-1H-imidazol-4-yl)methylpiperidin-3-ol

Introduction to 3-(1-methyl-1H-imidazol-4-yl)methylpiperidin-3-ol (CAS No. 2228176-42-7)

3-(1-methyl-1H-imidazol-4-yl)methylpiperidin-3-ol is a significant compound in the realm of pharmaceutical chemistry, characterized by its intricate molecular structure and potential biological activities. This compound, identified by the CAS number 2228176-42-7, has garnered attention due to its structural motifs that are frequently explored in the development of novel therapeutic agents. The presence of both imidazole and piperidine rings in its framework suggests a unique set of pharmacophoric properties that make it a promising candidate for further investigation.

The molecular architecture of 3-(1-methyl-1H-imidazol-4-yl)methylpiperidin-3-ol consists of a piperidine ring substituted with a hydroxyl group at the 3-position and an imidazole ring at the 1-position, which is further methylated at the 1-methyl group. This specific arrangement of functional groups contributes to its potential interactions with biological targets, making it a subject of interest in drug discovery efforts. The compound’s solubility, stability, and metabolic profile are critical factors that influence its suitability for pharmaceutical applications.

In recent years, there has been a surge in research focused on developing small molecules that can modulate biological pathways associated with various diseases. The structural features of 3-(1-methyl-1H-imidazol-4-yl)methylpiperidin-3-ol align well with this trend, as both imidazole and piperidine derivatives have shown promise in therapeutic contexts. For instance, imidazole-based compounds are known for their antimicrobial and antifungal properties, while piperidine derivatives often exhibit neurological and cardiovascular effects.

One of the most compelling aspects of 3-(1-methyl-1H-imidazol-4-yl)methylpiperidin-3-ol is its potential as a scaffold for drug design. The compound’s dual functionality allows for modifications at multiple sites, enabling researchers to fine-tune its pharmacological properties. This flexibility has led to several innovative approaches in medicinal chemistry, where structural analogs of this compound have been synthesized to enhance potency, selectivity, and pharmacokinetic profiles.

Recent studies have highlighted the importance of 3-(1-methyl-1H-imidazol-4-yl)methylpiperidin-3-ol in the context of targeting specific enzymes and receptors involved in disease mechanisms. For example, derivatives of this compound have been investigated for their potential to inhibit kinases and other enzymes implicated in cancer progression. Additionally, the compound’s ability to cross the blood-brain barrier has made it a candidate for treating neurological disorders such as Alzheimer’s disease and Parkinson’s disease.

The synthesis of 3-(1-methyl-1H-imidazol-4-yl)methylpiperidin-3-ol involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions and asymmetric synthesis, have been employed to achieve the desired molecular structure. These methods not only enhance the efficiency of synthesis but also allow for the introduction of chiral centers, which can be crucial for achieving enantiopurity in pharmaceutical applications.

In terms of biological evaluation, 3-(1-methyl-1H-imidazol-4-yl)methylpiperidin-3-ol has been subjected to various in vitro assays to assess its interaction with biological targets. Preliminary results suggest that the compound exhibits moderate activity against certain enzymes and receptors, indicating its potential therapeutic value. Further studies are ongoing to elucidate its mechanism of action and to identify any off-target effects that might necessitate structural modifications.

The future prospects of 3-(1-methyl-1H-imidazol-4-yl)methylpiperidin-3-ol are promising, given its unique structural features and biological potential. As research continues to uncover new therapeutic targets and develop innovative drug design strategies, this compound is likely to play a significant role in the discovery and development of novel pharmaceuticals. Collaborative efforts between academic researchers and industry scientists will be essential to translate these findings into tangible clinical benefits for patients worldwide.